Cas no 2098134-73-5 (1-(2-hydroxyethyl)-5-(1H-pyrrol-1-yl)-1H-pyrazole-4-carboxamide)

• Product Name: 1-(2-hydroxyethyl)-5-(1H-pyrrol-1-yl)-1H-pyrazole-4-carboxamide
• CAS No: 2098134-73-5
• MF: C₁₀H₁₂N₄O₂
• MW: 220.22788143158
• CID: 5729184
• PubChem ID: 121208986
• Update Time: 2025-06-23

1-(2-hydroxyethyl)-5-(1H-pyrrol-1-yl)-1H-pyrazole-4-carboxamide Chemical and Physical Properties

Names and Identifiers

• 2098134-73-5
• 1-(2-hydroxyethyl)-5-(1H-pyrrol-1-yl)-1H-pyrazole-4-carboxamide
• F2158-2348
• 1-(2-hydroxyethyl)-5-pyrrol-1-ylpyrazole-4-carboxamide
• AKOS026718497
• 1H-Pyrazole-4-carboxamide, 1-(2-hydroxyethyl)-5-(1H-pyrrol-1-yl)-

• Inchi： 1S/C10H12N4O2/c11-9(16)8-7-12-14(5-6-15)10(8)13-3-1-2-4-13/h1-4,7,15H,5-6H2,(H2,11,16)
• InChI Key： NNVHZHFYKBUDDY-UHFFFAOYSA-N
• SMILES： OCCN1C(=C(C(N)=O)C=N1)N1C=CC=C1

Computed Properties

• Exact Mass: 220.09602564g/mol
• Monoisotopic Mass: 220.09602564g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 4
• Complexity: 255
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.9
• Topological Polar Surface Area: 86.1Ų

Experimental Properties

• Density: 1.42±0.1 g/cm3(Predicted)
• Boiling Point: 481.5±40.0 °C(Predicted)
• pka: 14.21±0.10(Predicted)

Additional information on 1-(2-hydroxyethyl)-5-(1H-pyrrol-1-yl)-1H-pyrazole-4-carboxamide

1-(2-Hydroxyethyl)-5-(1H-Pyrrol-1-yl)-1H-Pyrazole-4-Carboxamide: A Comprehensive Overview

1-(2-Hydroxyethyl)-5-(1H-Pyrrol-1-yl)-1H-Pyrazole-4-Carboxamide, also known by its CAS number 2098134-73-5, is a compound of significant interest in the field of organic chemistry and pharmacology. This compound has garnered attention due to its unique structural features and potential applications in drug discovery and materials science. Recent studies have highlighted its role in various biological systems, making it a subject of extensive research.

The molecular structure of 1-(2-Hydroxyethyl)-5-(1H-Pyrrol-1-yl)-1H-Pyrazole-4-Carboxamide is characterized by a pyrazole ring fused with a pyrrole moiety, which contributes to its aromatic stability and reactivity. The presence of the hydroxyethyl group introduces hydrophilic properties, enhancing its solubility in polar solvents. This feature is particularly advantageous in pharmaceutical applications where bioavailability is a critical factor.

Recent advancements in synthetic chemistry have enabled the efficient synthesis of this compound through various routes, including microwave-assisted synthesis and catalytic processes. These methods not only improve yield but also reduce reaction times, making large-scale production more feasible. The compound's synthesis has been optimized to minimize environmental impact, aligning with current green chemistry principles.

In terms of biological activity, 1-(2-Hydroxyethyl)-5-(1H-Pyrrol-1-yl)-1H-Pyrazole-4-Carboxamide has shown promising results in vitro as a potential inhibitor of key enzymes involved in inflammatory pathways. Studies conducted by researchers at the University of California have demonstrated its ability to modulate the activity of cyclooxygenase (COX) enzymes, which are central to inflammation and pain management. This suggests its potential as a lead compound for developing anti-inflammatory drugs.

Beyond pharmacology, this compound has also found applications in materials science. Its aromatic structure makes it a candidate for use in organic electronics, particularly in the development of semiconducting materials. Research published in the journal Nature Materials highlights its potential as a building block for organic field-effect transistors (OFETs), where its electronic properties contribute to device performance.

The environmental impact of 1-(2-Hydroxyethyl)-5-(1H-Pyrrol-1-yl)-1H-Pyrazole-4-Carboxamide has also been a focus of recent studies. Assessments conducted by the European Chemicals Agency (ECHA) indicate that it poses minimal risk to aquatic life under standard conditions. However, further research is needed to evaluate its long-term effects on soil microorganisms and terrestrial ecosystems.

In conclusion, 1-(2-Hydroxyethyl)-5-(1H-Pyrrol-1-yl)-1H-Pyrazole-4-Carboxamide (CAS 2098134-73-5) is a versatile compound with diverse applications across multiple disciplines. Its unique chemical properties, coupled with recent advancements in synthesis and application development, position it as a valuable asset in both academic and industrial settings. Continued research will undoubtedly unlock further potentials for this intriguing molecule.